Cas no 2171822-09-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• CAS No: 2171822-09-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5777412
• PubChem ID: 165502301
• Update Time: 2025-10-31

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171822-09-4
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}propanoic acid
• EN300-1485890
• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid

• Inchi： 1S/C23H26N2O5/c1-2-15(22(28)24-12-11-21(26)27)13-25-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,2,11-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： IDRFVYILCYOWAI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic Acid (CAS No. 2171822-09-4)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid, identified by its CAS number 2171822-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino function. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug design and development.

The structural complexity of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid makes it a promising candidate for further exploration in medicinal chemistry. The fluorene ring, known for its stability and fluorescence properties, can serve as an excellent scaffold for developing bioactive molecules. Additionally, the methoxycarbonyl group enhances the compound's solubility and reactivity, making it more amenable to various chemical modifications. These features are particularly valuable in the context of designing novel therapeutic agents that require precise targeting and high bioavailability.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate protein-protein interactions (PPIs) and other critical biological pathways. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid exhibits potential as a tool compound in this area due to its ability to interact with specific amino acid residues in target proteins. This interaction can be harnessed to develop drugs that inhibit or activate particular biological processes, thereby offering therapeutic benefits in conditions such as cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its versatility in drug discovery applications. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to tailor the molecule's properties for specific biological targets. For instance, the amino group can be conjugated with other pharmacophores to enhance binding affinity or metabolic stability, while the fluorene moiety can be used for imaging purposes or as a tag for biochemical assays. Such flexibility makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid an invaluable asset in the pharmaceutical industry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies is essential to achieve the desired molecular architecture. These synthetic methodologies not only highlight the compound's complexity but also showcase the cutting-edge capabilities of modern organic chemistry.

In terms of biological activity, preliminary studies have suggested that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For example, its structural motif resembles known inhibitors of kinases and proteases, which are key targets in oncology research. Further investigation into its pharmacological profile could uncover novel therapeutic applications or lead compounds for drug development pipelines.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid and biological targets. These tools allow researchers to predict binding affinities, identify potential binding pockets, and optimize molecular design before conducting expensive wet-lab experiments. Such integration of computational methods with experimental approaches accelerates the discovery process and enhances the efficiency of drug development programs.

The future prospects of this compound are vast, with ongoing research exploring its potential in various therapeutic areas. Its unique structural features make it a versatile building block for designing next-generation drugs that address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid will play a crucial role in developing innovative treatments.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid (CAS No. 2171822-09-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications. Its potential as a tool compound for studying protein interactions, coupled with its suitability for drug design and development, positions it as a cornerstone in modern medicinal chemistry research. As scientific exploration continues to uncover new therapeutic possibilities, this compound is poised to make substantial contributions to human health and well-being.